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Compound of Interest

Compound Name: 2-Bromoquinoline-4-carbonitrile

CAS No.: 95104-24-8

Cat. No.: B1342362

Get Quote

Executive Summary
2-Bromoquinoline-4-carbonitrile (CAS: 35856-42-9) represents a "privileged scaffold" in

medicinal chemistry, particularly for the development of kinase inhibitors and anti-infective

agents. Its utility stems from its orthogonal reactivity: the C2-bromine atom serves as a highly

reactive handle for substitution or cross-coupling, while the C4-nitrile group acts as a powerful

electron-withdrawing group (EWG) that activates the ring and offers a secondary site for

derivatization (e.g., hydrolysis to amides/acids or cyclization to tetrazoles).

This guide objectively compares the 2-bromo derivative against its primary alternative, 2-

chloroquinoline-4-carbonitrile, and details the specific characterization metrics required to

validate its reaction products.

Mechanistic Insight: The "Push-Pull" Activation
To understand the product distribution, one must understand the electronic environment. The

C4-nitrile group is not merely a bystander; it is the primary activator of the C2 position.
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Electronic Activation: The nitrile group withdraws electron density via induction (-I) and

resonance (-M). This lowers the energy of the LUMO at the C2 position, making it

significantly more electrophilic than in non-substituted 2-bromoquinoline.

The Leaving Group Effect: While Bromide is a better leaving group than Chloride (

of HBr < HCl), the rate-determining step in SNAr for highly activated systems is often the
nucleophilic attack, not the bond breaking.[1] However, in Palladium-catalyzed couplings
(Suzuki/Sonogashira), the weaker C-Br bond facilitates faster oxidative addition, making the
2-bromo variant superior for difficult couplings.

Diagram 1: Reactivity Pathways & Activation Logic
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Caption: Figure 1. The C4-nitrile group electronically activates the C2-position, facilitating both

SNAr and Pd-catalyzed pathways.

Comparative Analysis: 2-Bromo vs. 2-Chloro
Analogs
When designing a synthesis, the choice between the Bromo- and Chloro- substituted scaffolds

is critical. The following data compares their performance metrics.

Table 1: Performance Comparison Matrix
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Feature
2-Bromoquinoline-4-

carbonitrile

2-Chloroquinoline-4-

carbonitrile
Recommendation

SNAr Reactivity
High. Fast reaction

times at 60-80°C.

Moderate. Often

requires higher temps

(>100°C) or stronger

bases.

Use Chloro for routine

amines (cost-saving).

Use Bromo for

sterically hindered

nucleophiles.

Suzuki Coupling

Excellent. Facile

oxidative addition.[2]

Works with standard

catalysts (e.g.,

Pd(PPh3)4).[3]

Poor to Fair. Stronger

C-Cl bond requires

specialized ligands

(e.g., XPhos, RuPhos)

or higher catalyst

loading.

Always use Bromo for

metal-catalyzed

couplings to maximize

yield and minimize

catalyst waste.

Cost
High (

$).[4]
Low ($).[4][5][6]

Use Chloro for scale-

up of simple

substitutions.

Atom Economy
Lower (Br mass =

79.9).

Higher (Cl mass =

35.5).

Chloro preferred for

large-scale

manufacturing if

chemistry permits.

Experimental Protocols
Protocol A: Nucleophilic Aromatic Substitution (SNAr)
Target Product: 2-Morpholinoquinoline-4-carbonitrile

Rationale: This protocol validates the electrophilicity of the C2 position. Morpholine is used as a

standard secondary amine nucleophile.

Setup: In a 25 mL round-bottom flask, dissolve 2-bromoquinoline-4-carbonitrile (1.0 eq,

1.0 mmol) in anhydrous DMF (3.0 mL).

Reagent Addition: Add Morpholine (1.2 eq) and DIPEA (N,N-Diisopropylethylamine, 1.5 eq).
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Note: DIPEA scavenges the HBr generated. Inorganic bases like K2CO3 can be used but

may require heating to solubilize.

Reaction: Heat to 80°C for 2–4 hours. Monitor by TLC (Hexane:EtOAc 3:1). The starting

material (Rf ~0.6) should disappear, replaced by a more polar fluorescent spot (Rf ~0.4).

Workup: Pour into ice-water (20 mL). The product typically precipitates as a solid.[7] Filter,

wash with water, and dry.[6][7]

Validation: Yields are typically >85%.

Protocol B: Suzuki-Miyaura Cross-Coupling
Target Product: 2-Phenylquinoline-4-carbonitrile

Rationale: Demonstrates the utility of the C-Br bond for Carbon-Carbon bond formation, a

reaction difficult to achieve with the chloro-analog without specialized ligands.

Setup: Charge a microwave vial or Schlenk tube with 2-bromoquinoline-4-carbonitrile (1.0

eq), Phenylboronic acid (1.2 eq), and Pd(PPh3)4 (5 mol%).

Solvent/Base: Add degassed 1,4-Dioxane (4 mL/mmol) and 2M Na2CO3 (aq) (2.0 eq).

Reaction: Heat at 90°C (or 100°C in microwave) for 1–2 hours under Argon.

Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4. Purify via flash

chromatography.

Characterization of Reaction Products
Accurate identification requires distinguishing the product from the starting material and

potential hydrolysis byproducts (e.g., amide formation).

Table 2: Spectroscopic Fingerprints
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Method
Starting Material (2-
Br)

Product (e.g., 2-
Amino/2-Aryl)

Diagnostic Change

1H NMR (DMSO-d6)
H3 Singlet: ~8.1–8.3

ppm.

H3 Singlet:

Upshielded to ~7.2–

7.5 ppm (for amines)

due to resonance

donation.

Loss of H3

deshielding is the

primary indicator of

C2 substitution.

IR Spectroscopy
C≡N Stretch: ~2235

cm⁻¹ (Weak/Med).[8]

C≡N Stretch: Remains

visible ~2220–2230

cm⁻¹.

If C≡N peak

disappears, hydrolysis

to amide has occurred

(look for C=O ~1680

cm⁻¹).

Mass Spectrometry

Isotope Pattern: 1:1

ratio (M and M+2) due

to ⁷⁹Br/⁸¹Br.

Isotope Pattern:

Single mass peak

(M+H).

Disappearance of the

Br doublet confirms

substitution.

Melting Point ~153–155°C [1].
Varies by derivative.

[9]

Sharp change in MP

indicates purity.

Diagram 2: Characterization Logic Tree
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Caption: Figure 2. Step-by-step analytical workflow to validate the substitution of the Bromine

atom while ensuring the Nitrile group remains intact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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